Cas no 155073-73-7 (11-Deoxyalisol B)

11-Deoxyalisol B is a triterpenoid compound derived from Alisma species, known for its potential pharmacological activities. This compound exhibits structural similarities to other alisol derivatives, which are studied for their bioactivity in metabolic and inflammatory pathways. Its key advantages include high purity and stability, making it suitable for research applications in drug discovery and phytochemistry. 11-Deoxyalisol B serves as a valuable reference standard for analytical studies, aiding in the identification and quantification of related triterpenoids in natural products. Its well-characterized properties ensure reproducibility in experimental settings, supporting investigations into its mechanisms of action and therapeutic potential.

11-Deoxyalisol B structure

Product Name:11-Deoxyalisol B

CAS No:155073-73-7

MF:C₃₀H₄₈O₃

MW:456.700329780579

CID:2004332

PubChem ID:133562401

Update Time:2025-06-07

11-Deoxyalisol B Chemical and Physical Properties

Names and Identifiers

- 11-Deoxyalisol B
- (8alpha,9beta,14beta,23S,24R)-24,25-Epoxy-23-hydroxydammar-13(17)-en-3-one
- BDBM50528847
- CHEMBL4577420
- FS-7724
- 155073-73-7
- CS-0066605
- HY-117601
- AKOS040760178
- (5S,8R,9R,10S,14S)-17-[(2S,4R)-4-[(2S)-3,3-dimethyloxiran-2-yl]-4-hydroxybutan-2-yl]-4,4,8,10,14-pentamethyl-1,2,5,6,7,9,11,12,15,16-decahydrocyclopenta[a]phenanthren-3-one
- D84969
- (5R,8S,9S,10R,14R)-17-[(2R,4S)-4-[(2R)-3,3-dimethyloxiran-2-yl]-4-hydroxybutan-2-yl]-4,4,8,10,14-pentamethyl-1,2,5,6,7,9,11,12,15,16-decahydrocyclopenta[a]phenanthren-3-one
- DA-49069
- Inchi： 1S/C30H48O3/c1-18(17-21(31)25-27(4,5)33-25)19-11-15-29(7)20(19)9-10-23-28(6)14-13-24(32)26(2,3)22(28)12-16-30(23,29)8/h18,21-23,25,31H,9-17H2,1-8H3/t18-,21+,22+,23+,25-,28+,29+,30+/m1/s1
- InChI Key： FRARORPBMYOKKW-DNRQRXMOSA-N
- SMILES： O=C1CC[C@@]2(C)[C@H](C1(C)C)CC[C@]1(C)[C@@]3(C)CCC([C@H](C)C[C@@H]([C@@H]4C(C)(C)O4)O)=C3CC[C@H]12

Computed Properties

Exact Mass: 456.36034539 g/mol
Monoisotopic Mass: 456.36034539 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 33
Rotatable Bond Count: 4
Complexity: 883
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 7
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 456.7
XLogP3: 6
Topological Polar Surface Area: 49.8Å²

Experimental Properties

Color/Form: Powder
Density: 1.07±0.1 g/cm3 (20 ºC 760 Torr),
Solubility: Insuluble (1.6E-4 g/L) (25 ºC),

11-Deoxyalisol B Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	D97810-5mg	11-Deoxyalisol B	155073-73-7	,HPLC≥95%	5mg	¥3928.0	2023-09-08
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1179-1 mg	11-Deoxyalisol B	155073-73-7		1mg	￥3175.00	2022-03-01
TargetMol Chemicals	TN1179-5 mg	11-Deoxyalisol B	155073-73-7	98%	5mg	￥ 2,850	2023-07-11
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN1179-1 mL * 10 mM (in DMSO)	11-Deoxyalisol B	155073-73-7		1 mL * 10 mM (in DMSO)	￥ 2950	2023-09-08
TargetMol Chemicals	TN1179-5mg	11-Deoxyalisol B	155073-73-7		5mg	￥ 2850	2024-07-20
A2B Chem LLC	AF03519-5mg	11-Deoxyalisol B	155073-73-7	98% by HPLC	5mg	$775.00	2024-04-20
A2B Chem LLC	AF03519-10mg	11-Deoxyalisol B	155073-73-7	98% by HPLC	10mg	$1286.00	2024-04-20
A2B Chem LLC	AF03519-25mg	11-Deoxyalisol B	155073-73-7	98% by HPLC	25mg	$2678.00	2024-04-20
A2B Chem LLC	AF03519-50mg	11-Deoxyalisol B	155073-73-7	98% by HPLC	50mg	$4537.00	2024-04-20
A2B Chem LLC	AF03519-100mg	11-Deoxyalisol B	155073-73-7	98% by HPLC	100mg	$7823.00	2024-04-20